Cas no 78960-66-4 (1-Heptanone, 2,2,3,3,4,4,5,5,6,6,7,7,7-tridecafluoro-1-phenyl-)

• Product Name: 1-Heptanone, 2,2,3,3,4,4,5,5,6,6,7,7,7-tridecafluoro-1-phenyl-
• CAS No: 78960-66-4
• MF: C₁₃H₅F₁₃O
• MW: 424.157449483871
• CID: 533609
• PubChem ID: 12608367
• Update Time: 2025-04-19

1-Heptanone, 2,2,3,3,4,4,5,5,6,6,7,7,7-tridecafluoro-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1-Heptanone, 2,2,3,3,4,4,5,5,6,6,7,7,7-tridecafluoro-1-phenyl-
• 2,2,3,3,4,4,5,5,6,6,7,7,7-tridecafluoro-1-phenylheptan-1-one
• 78960-66-4
• DTXSID10504246

• Inchi： 1S/C13H5F13O/c14-8(15,7(27)6-4-2-1-3-5-6)9(16,17)10(18,19)11(20,21)12(22,23)13(24,25)26/h1-5H
• InChI Key： WEZRUJCIUIEOFU-UHFFFAOYSA-N
• SMILES： FC(C(C(C(C1C=CC=CC=1)=O)(F)F)(F)F)(C(C(C(F)(F)F)(F)F)(F)F)F

Computed Properties

• Exact Mass: 424.0132809g/mol
• Monoisotopic Mass: 424.0132809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 557
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 17.1Ų